Cas no 669071-14-1 (1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane)
669071-14-1 structure
Product Name:1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane
CAS No:669071-14-1
MF:C4H10ClO5P2
MW:235.5197224617
CID:2796654
PubChem ID:71368923
Update Time:2025-04-21
1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane Chemical and Physical Properties
Names and Identifiers
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- DTXSID60791967
- 1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane
- 669071-14-1
-
- Inchi: 1S/C4H10ClO5P2/c1-8-12(7,9-2)4-11(6)10-3-5/h3-4H2,1-2H3/q+1
- InChI Key: ZKOFRRUWSAMEPW-UHFFFAOYSA-N
- SMILES: ClCO[P+](CP(=O)(OC)OC)=O
Computed Properties
- Exact Mass: 234.9692001Da
- Monoisotopic Mass: 234.9692001Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 61.8Ų
1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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